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Compound of Interest

Compound Name: trans-Sulindac

CAS No.: 49627-22-7

Cat. No.: B7782306 Get Quote

Executive Safety & Hazard Profile
For immediate reference by EHS officers and laboratory personnel.

trans-Sulindac is a non-steroidal anti-inflammatory drug (NSAID) prodrug.[1] While often

handled routinely in clinical volumes, its concentrated form in research settings presents

specific toxicity and sensitization risks.[1] It is not a simple benign solid; it is a bioactive indene

derivative that requires segregation from general waste streams to prevent environmental

persistence.[1]

Core Hazard Classifications (GHS)
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Hazard Type Code Description
Operational
Implication

Acute Toxicity H301
Toxic if swallowed.[2]

[1]

Zero-tolerance for

open-bench weighing.

Use analytical

balances within a

localized exhaust

enclosure or fume

hood.

Sensitization H334

May cause

allergy/asthma

symptoms if inhaled.

[2][1][3][4]

N95/P100 respiratory

protection is

mandatory if handling

open powder outside

a hood.[2]

Reproductive H361

Suspected of

damaging fertility or

the unborn child.[2][1]

[4]

Pregnant personnel

should avoid handling

stock powder.[2]

Spill Management & Decontamination Protocol
Principle: Sulindac is sparingly soluble in acidic/neutral water but highly soluble in organic

solvents.[1] Water-only cleanup will result in spreading the contamination rather than removing

it.

Required Materials
Solvent: Ethanol (70% or higher) or DMSO (for stubborn residues).[1]

Absorbent: Chemically inert pads or vermiculite.[1]

PPE: Nitrile gloves (double-gloved), lab coat, safety goggles, N95 respirator (if powder is

aerosolized).[2][1]

Step-by-Step Decontamination[1][2]
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Containment: Isolate the area. If powder was spilled, do not dry sweep.[1] This generates

dust aerosols (H334 risk).[1]

Solubilization (The Critical Step):

For Powder: Cover the spill gently with paper towels dampened with Ethanol.[1] This wets

the powder without spreading it.[1]

For Liquid: Cover with absorbent pads.[1]

Removal: Scoop up the wet material/pads and place them into a sealed hazardous waste

bag.

Final Polish: Wipe the surface with an Ethanol-soaked wiper.[1]

Verification: Verify removal under UV light (Sulindac has UV absorption maxima at 286 and

329 nm); residual yellow discoloration indicates incomplete cleaning.[1]

Disposal Decision Logic & Workflow
Scientific Rationale: Sulindac is an "emerging contaminant."[1] Standard wastewater treatment

plants (WWTP) are often unable to fully degrade NSAIDs, leading to bioaccumulation in

aquatic ecosystems. Therefore, sewer disposal is strictly prohibited, regardless of

concentration.[1]

The "Trace vs. Bulk" Rule
Bulk Waste: Stock powder, expired batches, or concentrated mother liquors (>1 mg/mL).[1]

Trace Waste: Contaminated gloves, weigh boats, or dilute wash solvents (<1 mg/mL).[1]

Visualized Disposal Workflow
The following diagram outlines the decision matrix for segregating Sulindac waste streams to

ensure regulatory compliance (RCRA/EPA) and ecological safety.
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STRICTLY PROHIBITED

Waste Generation
(trans-Sulindac)
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Solid / Powder Liquid / Solution

Solid Chemical Waste
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(< 1 mg/mL)

Liquid Chemical Waste
(Solvent Segregated)

Do NOT Dilute Combine w/ Solvent

High-Temp Incineration
(>1000°C) Sink / Sewer Disposal Regular Trash

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and destruction of trans-Sulindac waste.[1] Note

that all paths lead to incineration; no aqueous release is permitted.
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Regulatory & Technical Justification
RCRA & EPA Status
While Sulindac is not explicitly "P-listed" or "U-listed" by name under the Resource

Conservation and Recovery Act (RCRA) [1], it falls under the EPA Management Standards for

Hazardous Waste Pharmaceuticals (Subpart P) [2].[1]

Generator Status: Even if your lab is a Very Small Quantity Generator (VSQG), best practice

dictates treating Sulindac as Hazardous Chemical Waste.[1]

Waste Coding: If mixed with spent solvents (e.g., Methanol, Acetone), the waste mixture

often carries the F003 (Ignitable) code. If pure, it should be coded as "Non-RCRA Regulated

Toxic Waste" depending on state statutes (e.g., California regulates it more strictly).[1]

Ecological Impact Mechanism
Sulindac is a prodrug that metabolizes into a sulfide (active) and sulfone (inactive).[1]

Photodegradation: In water, Sulindac undergoes photo-isomerization and degradation upon

exposure to UV light [3].[1] However, this process is slow in turbid waters.

Persistence: The sulfide metabolite is highly bioactive and can inhibit prostaglandin synthesis

in aquatic vertebrates, affecting reproduction and kidney function in fish.[1]

Destruction Standard: High-temperature incineration (>1000°C) with scrubber systems is

required to fully mineralize the sulfur-containing indene ring and prevent the release of SOx

gases.[1]

Storage of Waste Prior to Disposal
To ensure safety during the accumulation phase (before pickup):

Segregation: Do not mix Sulindac waste with oxidizers (e.g., Nitric Acid, Peroxides).[1] The

sulfide moiety in the metabolite can react vigorously with strong oxidizers.

Labeling:

MUST include: "Hazardous Waste."[1][5][6]
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Content: "trans-Sulindac Solution" or "Solid Debris contaminated with Sulindac."[1]

Hazard Checkbox: Toxic, Irritant.[1]

Container: Amber glass or high-density polyethylene (HDPE). Keep closed to prevent solvent

evaporation if in solution.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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